Cas no 896304-80-6 (6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate)

• Product Name: 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate
• CAS No: 896304-80-6
• MF: C₁₈H₁₄N₂O₆S₂
• MW: 418.443562030792
• CID: 6072272
• PubChem ID: 18574014
• Update Time: 2025-11-01

6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate
• [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-methyl-3-nitrobenzoate
• F2566-0074
• 6-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate
• 896304-80-6
• SR-01000022770-1
• SR-01000022770
• 6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate
• AKOS024660711

• Inchi： 1S/C18H14N2O6S2/c1-10-3-4-12(5-14(10)20(23)24)17(22)26-16-7-25-13(6-15(16)21)9-28-18-19-11(2)8-27-18/h3-8H,9H2,1-2H3
• InChI Key： INXUFZNZGSJGGT-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC(C)=CS2)OC=1)(=O)C1=CC=C(C)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 418.02932852g/mol
• Monoisotopic Mass: 418.02932852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 165Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate

Introduction to Compound with CAS No 896304-80-6 and Product Name: 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate

The compound with the CAS number 896304-80-6 and the product name 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of functional groups such as the thiazole ring, sulfanyl group, and nitrobenzoate moiety makes it a versatile candidate for further investigation.

Recent research in the domain of heterocyclic compounds has highlighted the importance of thiazole derivatives in medicinal chemistry. Thiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of the 4-methyl-1,3-thiazol-2-yl sulfanyl group in this compound suggests a targeted approach to enhance its pharmacological profile. This modification could potentially improve binding affinity to biological targets, thereby increasing its therapeutic efficacy.

The pyran ring in the molecular structure of this compound adds another layer of complexity, contributing to its unique chemical properties. Pyran derivatives are often explored for their role in enzyme inhibition and as intermediates in the synthesis of more complex molecules. The combination of a pyran ring with a nitrobenzoate group introduces electronic and steric effects that can be fine-tuned to achieve desired pharmacokinetic properties. This makes the compound an attractive candidate for further structural optimization.

In the context of modern drug discovery, the development of novel bioactive molecules is crucial. The nitrobenzoate moiety in this compound is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their biological activities. The nitro group can serve as a pharmacophore, influencing both the solubility and reactivity of the molecule. Additionally, the presence of a methyl group at the 4-position of the benzoate ring suggests potential for further functionalization, allowing for the creation of analogs with enhanced properties.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research trends indicate that there is a growing demand for innovative therapeutic agents that can target multiple disease pathways simultaneously. The multifaceted nature of this compound, with its combination of heterocyclic rings and functional groups, positions it as a promising candidate for such applications. For instance, it could be explored as a dual-action agent targeting both inflammation and infection.

The synthesis and characterization of this compound have been carried out using state-of-the-art techniques in organic chemistry. Advanced spectroscopic methods such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure. These techniques provide detailed insights into the molecular architecture, helping researchers understand how different parts of the molecule interact with each other. This level of structural detail is essential for designing effective drug candidates.

Furthermore, computational studies have been conducted to predict the pharmacokinetic properties of this compound. Molecular modeling techniques have been used to simulate how it might interact with biological targets such as enzymes and receptors. These simulations can help identify potential binding sites and optimize the molecule for better efficacy. By leveraging computational tools alongside experimental approaches, researchers can accelerate the drug discovery process significantly.

The potential applications of this compound extend beyond traditional pharmaceuticals. It could also be explored in other areas such as agrochemicals and material science. For example, its unique chemical structure might make it suitable for developing novel pesticides or specialty chemicals that require specific functional groups. This versatility underscores the importance of investing in fundamental research to uncover new applications for existing molecules.

In conclusion, the compound with CAS no 896304-80-6 and product name 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate represents a significant contribution to pharmaceutical chemistry. Its intricate molecular structure and diverse functional groups make it a promising candidate for further investigation. With ongoing advancements in synthetic chemistry and computational biology, there is great potential for this compound to play a role in addressing some of today's most pressing medical challenges.